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Compound of Interest

Compound Name: Isofenphos-methyl

Cat. No.: B1211276 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Isofenphos-methyl is an organophosphate insecticide used to control a variety of

insect pests. Its presence in complex matrices such as soil, water, vegetables, and edible oils

requires sensitive and robust analytical methods for detection and quantification to ensure

environmental and food safety. This document provides detailed application notes and

protocols for the sample preparation and analysis of isofenphos-methyl in these matrices.

Analysis of Isofenphos-methyl in Soil
This section details the application of a modified QuEChERS (Quick, Easy, Cheap, Effective,

Rugged, and Safe) method for the extraction and cleanup of isofenphos-methyl from soil

samples, followed by analysis using Gas Chromatography-Tandem Mass Spectrometry (GC-

MS/MS).

Experimental Protocol
1.1. Sample Extraction and Partitioning:

Weigh 10 g of a representative soil sample into a 50 mL centrifuge tube.

Add 10 mL of acetonitrile to the tube.

Add the contents of a buffered extraction salt packet (e.g., containing magnesium sulfate,

sodium chloride, sodium citrate tribasic dihydrate, and sodium citrate dibasic sesquihydrate).
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Immediately cap and shake vigorously for 1 minute.

Centrifuge at ≥3000 rcf for 5 minutes.

1.2. Dispersive Solid-Phase Extraction (dSPE) Cleanup:

Transfer a 1 mL aliquot of the supernatant (acetonitrile layer) to a 2 mL dSPE cleanup tube

containing primary secondary amine (PSA) sorbent and anhydrous magnesium sulfate.

Vortex for 30 seconds.

Centrifuge at ≥5000 rcf for 2 minutes.

Transfer the cleaned extract into an autosampler vial for GC-MS/MS analysis.

1.3. GC-MS/MS Analysis:

Instrument: Agilent 7980 GC with 7000B Quadrupole MS or equivalent.

Column: Agilent HP-5MS (30 m x 0.25 mm, 0.25 µm) or equivalent.

Injection Volume: 1 µL.

Inlet Temperature: 250°C.

Oven Program: Initial temperature of 70°C for 2 min, ramp to 150°C at 25°C/min, then to

200°C at 3°C/min, and finally to 280°C at 8°C/min, hold for 10 minutes.

MSD Transfer Line: 280°C.

Ion Source: Electron Ionization (EI) at 230°C.

Quadrupole Temperature: 150°C.

MRM Transitions for Isofenphos-methyl: 199.0 -> 121.0 (quantifier) and 199.0 -> 167.0

(qualifier).[1]
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Table 1: Recovery and Performance Data for Isofenphos-methyl in Soil

Spiking Level
(mg/kg)

Average Recovery
(%)

Relative Standard
Deviation (RSD)
(%)

Limit of
Quantification
(LOQ) (mg/kg)

0.01 91 10 0.01

0.05 90 12 -

0.1 92 3 -

Data sourced from a

validation study of 203

pesticides in soil by

GC-MS/MS.[2]
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Workflow for Isofenphos-methyl Analysis in Soil

10g Soil Sample

Add 10mL Acetonitrile
Add QuEChERS Salts

Shake Vigorously (1 min)
Centrifuge (≥3000 rcf, 5 min)

Transfer 1mL Supernatant

dSPE Cleanup
(PSA + MgSO4)

Vortex (30s)
Centrifuge (≥5000 rcf, 2 min)

GC-MS/MS Analysis

Click to download full resolution via product page

Caption: QuEChERS workflow for soil sample preparation.

Analysis of Isofenphos-methyl in Edible Oils
This section describes a method for the extraction and cleanup of isofenphos-methyl from

edible oil matrices, such as olive oil, followed by GC-MS/MS analysis.
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Experimental Protocol
2.1. Sample Extraction and Cleanup:

Weigh 1.5 g of the oil sample into a 50 mL centrifuge tube.

Add 1.5 mL of n-hexane and shake for 20 seconds.

Add 6 mL of acetonitrile and shake vigorously for 10 minutes.

Centrifuge for 2 minutes at 1000 rpm.

Condition a C18 SPE cartridge (500 mg, 6 mL) with 5 mL of acetonitrile.

Load the acetonitrile extract (supernatant) onto the conditioned SPE cartridge.

Collect the eluate.

2.2. Final Extract Preparation for GC-MS/MS:

Transfer 1.5 mL of the eluate into a test tube.

Evaporate to dryness under a gentle stream of nitrogen.

Reconstitute the residue with 0.5 mL of cyclohexane.

Vortex to mix and filter into a GC vial.

2.3. GC-MS/MS Analysis:

Instrument: GC-MS/MS system.

MRM Transitions for Isofenphos-methyl: 199 > 121 (quantifier) and 241 > 199 (qualifier).[3]

Data Presentation
Table 2: Performance Data for Isofenphos-methyl in Olive Oil
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Fortification Level
(mg/kg)

Average Recovery
(%)

Relative Standard
Deviation (RSD)
(%)

Limit of
Quantification
(LOQ) (mg/kg)

0.05 95 <15 0.05

0.50 98 <15 -

Data is indicative

based on a multi-

residue validation

study in olive oil.[3]
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Workflow for Isofenphos-methyl Analysis in Edible Oil

1.5g Edible Oil Sample

Add 1.5mL n-Hexane
Add 6mL Acetonitrile

Shake (10 min)
Centrifuge (1000 rpm, 2 min)

Load Supernatant onto
Conditioned C18 SPE Cartridge

Evaporate 1.5mL Eluate to Dryness
Reconstitute in 0.5mL Cyclohexane

GC-MS/MS Analysis

Click to download full resolution via product page

Caption: LLE and SPE workflow for edible oil samples.

Analysis of Isofenphos-methyl in Vegetables
This section outlines a general QuEChERS protocol applicable to the analysis of isofenphos-
methyl in vegetable matrices.

Experimental Protocol
3.1. Sample Homogenization and Extraction:
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Homogenize a representative sample of the vegetable.

Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube.

Add 10-15 mL of acetonitrile. For samples with low water content, add an appropriate

amount of water.

Add buffered QuEChERS extraction salts.

Shake vigorously for 1 minute and centrifuge for 5 minutes at ≥3000 rcf.

3.2. Dispersive Solid-Phase Extraction (dSPE) Cleanup:

Transfer an aliquot of the acetonitrile supernatant to a dSPE tube containing PSA and, for

pigmented vegetables, graphitized carbon black (GCB).

Vortex for 30 seconds and centrifuge for 2 minutes at ≥5000 rcf.

Filter the supernatant into an autosampler vial for analysis.

3.3. Instrumental Analysis:

Analysis is typically performed by GC-MS/MS or LC-MS/MS. For GC-MS/MS, the

parameters would be similar to those described for soil analysis.

Data Presentation
Table 3: General Performance of QuEChERS for Organophosphorus Pesticides in Vegetables
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Matrix
Spiking Level
(mg/kg)

General Recovery
Range (%)

General RSD
Range (%)

Cucumber 0.1 - 1.0 83.1 - 123.5 < 15

Green Mustard 0.1 - 1.0 83.1 - 123.5 < 15

Note: This data

represents the general

recovery for

organophosphorus

pesticides using a

modified QuEChERS

method.[2] Specific

data for isofenphos-

methyl may vary.
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Workflow for Isofenphos-methyl Analysis in Vegetables

10-15g Homogenized Vegetable

Add Acetonitrile
Add QuEChERS Salts

Shake (1 min)
Centrifuge (≥3000 rcf, 5 min)

Transfer Supernatant

dSPE Cleanup
(PSA +/- GCB)

Vortex (30s)
Centrifuge (≥5000 rcf, 2 min)

GC-MS/MS or LC-MS/MS Analysis

Click to download full resolution via product page

Caption: QuEChERS workflow for vegetable sample preparation.

Analysis of Isofenphos-methyl in Water
This section provides a protocol for the solid-phase extraction (SPE) of isofenphos-methyl
from water samples, followed by instrumental analysis.
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Experimental Protocol
4.1. Sample Pre-treatment:

For samples containing suspended solids, centrifuge or filter the water sample.

Adjust the pH of a 500 mL water sample to ~3 with an appropriate acid (e.g., hydrochloric

acid).

4.2. Solid-Phase Extraction (SPE):

Condition a polymeric reversed-phase SPE cartridge (e.g., Oasis HLB) with 5 mL of

methanol followed by 5 mL of reagent water.

Load the pre-treated water sample onto the SPE cartridge at a flow rate of 5-10 mL/min.

After loading, wash the cartridge with 5 mL of reagent water.

Dry the cartridge under vacuum for 10-15 minutes.

Elute the analytes with an appropriate solvent, such as ethyl acetate or acetonitrile (e.g., 2 x

3 mL).

4.3. Final Extract Preparation and Analysis:

Concentrate the eluate to near dryness under a gentle stream of nitrogen.

Reconstitute the residue in a suitable solvent for the analytical instrument (e.g., 1 mL of

acetonitrile for LC-MS/MS or ethyl acetate for GC-MS).

Analyze by LC-MS/MS or GC-MS/MS.

Data Presentation
Table 4: General Performance of SPE for Organophosphorus Pesticides in Water
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Spiking Level
(µg/L)

General Recovery
Range (%)

General RSD
Range (%)

General LOQ
Range (µg/L)

0.2 - 1.0 83 - 100 2.4 - 8.7 0.02 - 0.1

Note: This data is for

a range of

organophosphorus

pesticides and specific

performance for

isofenphos-methyl

may differ.[4]
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Workflow for Isofenphos-methyl Analysis in Water

500mL Water Sample
(pH adjusted to ~3)

Load Sample onto Cartridge

Condition SPE Cartridge
(Methanol, Water)

Wash Cartridge (Water)
Dry under Vacuum

Elute with Organic Solvent

Concentrate Eluate
Reconstitute in Final Solvent

LC-MS/MS or GC-MS/MS Analysis

Click to download full resolution via product page

Caption: SPE workflow for water sample preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 14 / 14 Tech Support

http://www.aensiweb.com/old/jasr/jasr/2013/2085-2092.pdf
https://www.eurl-pesticides.eu/library/docs/fv/Validation-OliveOil.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8588539/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8588539/
https://www.benchchem.com/product/b1211276#sample-preparation-techniques-for-isofenphos-methyl-analysis-in-complex-matrices
https://www.benchchem.com/product/b1211276#sample-preparation-techniques-for-isofenphos-methyl-analysis-in-complex-matrices
https://www.benchchem.com/product/b1211276#sample-preparation-techniques-for-isofenphos-methyl-analysis-in-complex-matrices
https://www.benchchem.com/product/b1211276#sample-preparation-techniques-for-isofenphos-methyl-analysis-in-complex-matrices
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1211276?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211276?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

